Cas no 828912-29-4 (1,2,4-Benzenetricarboxylic acid, 5-(2,4-dihydroxybenzoyl)-)
828912-29-4 structure
Product Name:1,2,4-Benzenetricarboxylic acid, 5-(2,4-dihydroxybenzoyl)-
CAS No:828912-29-4
MF:C16H10O9
MW:346.245205402374
CID:681095
PubChem ID:71416890
Update Time:2025-04-19
1,2,4-Benzenetricarboxylic acid, 5-(2,4-dihydroxybenzoyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Benzenetricarboxylic acid, 5-(2,4-dihydroxybenzoyl)-
- 5-(2,4-dihydroxybenzoyl)benzene-1,2,4-tricarboxylic acid
- 828912-29-4
- DTXSID40836249
-
- Inchi: 1S/C16H10O9/c17-6-1-2-7(12(18)3-6)13(19)8-4-10(15(22)23)11(16(24)25)5-9(8)14(20)21/h1-5,17-18H,(H,20,21)(H,22,23)(H,24,25)
- InChI Key: GKSDIIQIJVYMTK-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(=CC=1O)O)C1C=C(C(=O)O)C(C(=O)O)=CC=1C(=O)O
Computed Properties
- Exact Mass: 346.03248189g/mol
- Monoisotopic Mass: 346.03248189g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 572
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 169Ų
1,2,4-Benzenetricarboxylic acid, 5-(2,4-dihydroxybenzoyl)- Related Literature
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
828912-29-4 (1,2,4-Benzenetricarboxylic acid, 5-(2,4-dihydroxybenzoyl)-) Related Products
- 478-43-3(Rhein)
- 2513-33-9(2',4'-Dihydroxy-2-benzoylbenzoic Acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk